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Compound of Interest

Compound Name: Neodymium--nickel (2/7)

Cat. No.: B15486392

Disclaimer: Direct experimental data on the hydrogen storage properties of the specific
intermetallic compound Nd2Ni7 is limited in publicly accessible literature. The following
application notes and protocols are based on data from the closely related Ce2Ni7-type single-
phase Nd0.80Mg0.20Ni3.58 alloy and general best practices for the characterization of rare-
earth-based hydrogen storage materials. These notes are intended to provide a foundational
understanding and a template for research in this area.

Introduction

Nd2Ni7 belongs to the A2B7 family of rare-earth (RE) intermetallic compounds, which are of
interest for solid-state hydrogen storage due to their potential for high hydrogen capacity and
favorable thermodynamics. These materials absorb hydrogen to form metal hydrides, offering a
safer and more compact method of hydrogen storage compared to high-pressure gas or
cryogenic liquid storage. The catalytic activity for hydrogen dissociation and absorption is a key
performance metric for these materials. This document outlines the potential applications,
performance data of a related compound, and standardized protocols for the synthesis and
characterization of Nd2Ni7 and similar alloys.

Potential Applications

¢ Nickel-Metal Hydride (Ni-MH) Batteries: As the negative electrode material, offering high
electrochemical capacity and good cycling stability.
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» Stationary Hydrogen Storage: For grid stabilization and storing hydrogen from renewable

sources.

o Portable Power Applications: In fuel cell systems where a safe and dense hydrogen source
is required.

Data Presentation

Quantitative data for a closely related Ce2Ni7-type single-phase Nd0.80Mg0.20Ni3.58 alloy is
presented below as a proxy for the expected performance of Nd-Ni based A2B7 compounds.

Table 1: Electrochemical Hydrogen Storage Properties of Nd0.80Mg0.20Ni3.58 Alloy

Property Value Conditions
Maximum Discharge Capacity ~385.8 mAh/g 0.2C rate
High-Rate Dischargeability - -
Not specified Not specified
(HRD)
Capacity Retention 94.7% After 100 cycles
) - Until capacity reaches 80% of
Cycling Stability > 360 cycles

maximum

Experimental Protocols
Synthesis of Nd2Ni7 Alloy

This protocol describes a general method for the synthesis of rare-earth-nickel intermetallic
compounds.

Materials and Equipment:
o High-purity Neodymium (Nd) (99.9%)
» High-purity Nickel (Ni) (99.9%)

» Arc furnace with a non-consumable tungsten electrode and a water-cooled copper hearth
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High-purity argon gas

Vacuum pump

Tube furnace for annealing

Quartz tube

Procedure:

Weigh stoichiometric amounts of Nd and Ni to prepare the desired composition (Nd2Ni7).
o Place the raw materials on the copper hearth of the arc furnace.

o Evacuate the furnace chamber to a high vacuum and then backfill with high-purity argon.
Repeat this process several times to ensure an inert atmosphere.

» Melt the materials using the electric arc. To ensure homogeneity, the resulting ingot should
be re-melted several times, flipping the ingot between each melting step.

o Seal the as-cast ingot in a quartz tube under a partial pressure of argon.

e Anneal the ingot in the tube furnace at a temperature range of 950-1100 °C for an extended
period (e.g., 24-48 hours) to promote the formation of the desired single-phase Nd2Ni7
structure.

o After annealing, allow the sample to cool down to room temperature.

Characterization of Hydrogen Storage Properties

This protocol outlines the measurement of PCT curves using a Sieverts-type apparatus to
determine the thermodynamic properties of hydrogen absorption and desorption.

Equipment:
e Sieverts-type PCT apparatus

e Sample holder
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» High-purity hydrogen gas

e Vacuum pump

e Thermostat bath or furnace

Procedure:

e Load a known mass of the activated alloy powder into the sample holder.

o Attach the sample holder to the Sieverts apparatus and evacuate the system.

o Activate the sample by heating under vacuum to remove any surface contaminants. This
may involve several cycles of hydrogen absorption and desorption.

o Set the thermostat to the desired temperature for the isotherm measurement.

 Introduce a known amount of hydrogen gas into the calibrated volume of the apparatus and
measure the initial pressure.

o Open the valve to the sample holder and allow the alloy to absorb hydrogen until equilibrium
is reached (i.e., the pressure stabilizes).

o Record the final equilibrium pressure. The amount of absorbed hydrogen is calculated from
the pressure drop.

o Repeat steps 5-7 to obtain a series of points for the absorption isotherm.

» For the desorption isotherm, incrementally remove known amounts of hydrogen from the
sample holder and measure the equilibrium pressure after each step.

e Plot the equilibrium hydrogen pressure versus the hydrogen concentration in the alloy (e.g.,
in wt% or H/M) to obtain the PCT curve.

This protocol describes the measurement of the rate of hydrogen absorption and desorption.

Equipment:
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o Sieverts-type apparatus or a dedicated kinetic measurement setup
o Data acquisition system to log pressure and temperature over time
Procedure:

o Activate the sample as described in the PCT protocol.

» Set the desired temperature and evacuate the sample holder.

o For absorption kinetics, rapidly introduce hydrogen at a predetermined pressure and record
the pressure change in the system as a function of time until the pressure stabilizes.

e The amount of hydrogen absorbed at any given time can be calculated from the pressure
drop.

e For desorption kinetics, fully hydride the sample and then rapidly reduce the pressure in the
system to a predetermined level. Record the pressure increase as a function of time.

» Plot the hydrogen concentration versus time to obtain the kinetic curves for absorption and
desorption.
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Caption: Workflow for the synthesis of Nd2Ni7 intermetallic alloy.
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Caption: General workflow for hydrogen storage characterization.
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Caption: Simplified mechanism of hydrogen storage in Nd2Ni7.
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[https://www.benchchem.com/product/b15486392#nd2ni7-as-a-catalyst-for-hydrogen-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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